Pyrrolidine vs. Piperidine Sulfonamide: DFT-Calculated HOMO-LUMO Gap Comparison Reveals Superior Predicted Reactivity
In a series of arylsulfonamide Schiff bases evaluated by density functional theory (DFT) at the B3LYP/6-31G* level, the pyrrolidine-1-sulfonyl derivative (compound 20, a positional isomer of the target compound) exhibited the smallest charge separation among all synthesized molecules, with ΔE gap = 3.5780 eV. In contrast, the direct piperidine-1-sulfonyl analog (compound 17) showed the largest charge separation in the series at ΔE gap = 4.9242 eV [1]. A diminished energy gap signifies heightened chemical reactivity, as the molecule is more readily polarized and can more easily participate in electron-transfer interactions with biological targets [1]. This structural modification alone accounts for a quantifiable difference in predicted reactivity that directly influences target engagement potential.
| Evidence Dimension | HOMO-LUMO energy gap (ΔE gap) as measure of chemical reactivity |
|---|---|
| Target Compound Data | ΔE gap = 3.5780 eV (pyrrolidine-1-sulfonyl positional isomer, compound 20) |
| Comparator Or Baseline | ΔE gap = 4.9242 eV (piperidine-1-sulfonyl positional isomer, compound 17) |
| Quantified Difference | 1.3462 eV lower gap for pyrrolidine vs. piperidine analog (27.3% reduction in charge separation barrier) |
| Conditions | DFT calculations using B3LYP/6-31G* method in Jaguar Module of Schrödinger 2023-2 (Maestro) |
Why This Matters
Procurement of the pyrrolidine-containing scaffold is essential for research programs targeting reactive biological systems, as the piperidine analog is computationally predicted to be substantially less chemically reactive based on a >1.3 eV larger energy gap.
- [1] Kolade SO, Aina OS, Gordon AT, Hosten EC, Olasupo IA, Ogunlaja AS, Asekun OT, Familoni OB. Synthesis, crystal structure and in-silico evaluation of arylsulfonamide Schiff bases for potential activity against colon cancer. Acta Crystallogr C Struct Chem. 2024;80(Pt 4):129-142. doi:10.1107/S205322962400233X. View Source
